Cas no 1489321-77-8 (3-hydroxy-3-(4-methylcyclohexyl)propanoic acid)

• Product Name: 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid
• CAS No: 1489321-77-8
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5824765
• PubChem ID: 65906254
• Update Time: 2025-08-05

3-hydroxy-3-(4-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, β-hydroxy-4-methyl-
• 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid
• 1489321-77-8
• AKOS015247672
• EN300-1837894
• CS-0345670

• Inchi： 1S/C10H18O3/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h7-9,11H,2-6H2,1H3,(H,12,13)
• InChI Key： GVYNKJVBUMGHSF-UHFFFAOYSA-N
• SMILES： C1(C(O)CC(O)=O)CCC(C)CC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 332.6±25.0 °C(Predicted)
• pka: 4.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid

Introduction to 3-Hydroxy-3-(4-Methylcyclohexyl)propanoic Acid (CAS No. 1489321-77-8)

3-Hydroxy-3-(4-methylcyclohexyl)propanoic acid (CAS No. 1489321-77-8) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Properties

3-Hydroxy-3-(4-methylcyclohexyl)propanoic acid is a carboxylic acid with a molecular formula of C₁₀H₁₈O₃. The compound features a cyclohexyl ring with a methyl substituent and a hydroxy group attached to the same carbon as the carboxylic acid group. This unique structure imparts specific chemical and physical properties to the molecule. The presence of the hydroxy group makes the compound more polar and increases its solubility in water, while the cyclohexyl ring provides structural rigidity and stability.

The compound is typically synthesized through a series of chemical reactions involving the cyclization of appropriate precursors. One common method involves the reaction of 4-methylcyclohexanone with an appropriate nucleophile followed by oxidation to form the carboxylic acid. The exact synthetic route can vary depending on the desired purity and yield, but modern techniques have significantly improved the efficiency and scalability of these processes.

Biological Activities

3-Hydroxy-3-(4-methylcyclohexyl)propanoic acid has been studied for its potential biological activities, particularly in the context of metabolic disorders and cardiovascular diseases. Recent research has shown that this compound exhibits anti-inflammatory properties, which may be beneficial in treating conditions such as atherosclerosis and diabetes. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

In addition to its anti-inflammatory properties, 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid has also been investigated for its potential as a lipid-lowering agent. Studies have demonstrated that it can reduce levels of low-density lipoprotein (LDL) cholesterol and triglycerides while increasing high-density lipoprotein (HDL) cholesterol levels. These effects are attributed to its ability to modulate key enzymes involved in lipid metabolism, such as HMG-CoA reductase and lipoprotein lipase.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and lipid-lowering properties makes 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid an attractive candidate for the development of new therapeutic agents. In preclinical studies, this compound has shown promise in reducing inflammation and improving lipid profiles in animal models of metabolic syndrome and cardiovascular disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid in human subjects. Early results from these trials have been encouraging, with participants showing significant improvements in inflammatory markers and lipid profiles without major adverse effects. These findings suggest that this compound may have a role in the management of conditions such as hyperlipidemia, atherosclerosis, and type 2 diabetes.

Safety Considerations

While 3-hydroxy-3-(4-methylcyclohexyl)propanoic acid shows promise as a therapeutic agent, it is important to consider its safety profile. Preclinical studies have generally indicated that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials will play a crucial role in assessing the safety and efficacy of this compound in diverse patient populations. Researchers are also exploring potential drug interactions and contraindications to ensure that it can be used safely alongside other medications commonly prescribed for metabolic disorders and cardiovascular diseases.

Conclusion

3-Hydroxy-3-(4-methylcyclohexyl)propanoic acid (CAS No. 1489321-77-8) is a promising compound with unique chemical properties and potential therapeutic applications. Its anti-inflammatory and lipid-lowering effects make it an attractive candidate for the development of new treatments for metabolic disorders and cardiovascular diseases. Ongoing research and clinical trials will provide valuable insights into its safety, efficacy, and potential role in clinical practice.